Cas no 1936712-55-8 (3-(3-Hydroxypropyl)oxolane-3-carbaldehyde)

• Product Name: 3-(3-Hydroxypropyl)oxolane-3-carbaldehyde
• CAS No: 1936712-55-8
• MF: C₈H₁₄O₃
• MW: 158.194962978363
• CID: 5713391
• PubChem ID: 131231233
• Update Time: 2025-10-30

3-(3-Hydroxypropyl)oxolane-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• EN300-1620988
• 3-(3-Hydroxypropyl)oxolane-3-carbaldehyde
• 1936712-55-8
• 3-Furancarboxaldehyde, tetrahydro-3-(3-hydroxypropyl)-

• Inchi： 1S/C8H14O3/c9-4-1-2-8(6-10)3-5-11-7-8/h6,9H,1-5,7H2
• InChI Key： VMPXTAVRUHVTOD-UHFFFAOYSA-N
• SMILES： O1CCC(C=O)(C1)CCCO

Computed Properties

• Exact Mass: 158.094294304g/mol
• Monoisotopic Mass: 158.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 1.160±0.06 g/cm3(Predicted)
• Boiling Point: 267.8±20.0 °C(Predicted)
• pka: 15.14±0.10(Predicted)

Additional information on 3-(3-Hydroxypropyl)oxolane-3-carbaldehyde

Introduction to 3-(3-Hydroxypropyl)oxolane-3-carbaldehyde (CAS No. 1936712-55-8)

3-(3-Hydroxypropyl)oxolane-3-carbaldehyde, identified by the Chemical Abstracts Service Number (CAS No.) 1936712-55-8, is a significant compound in the realm of organic chemistry and pharmaceutical research. This oxolane derivative features a unique structural framework that combines a five-membered heterocyclic ring with an aldehyde functional group and a hydroxyl-substituted propyl side chain. Such structural motifs are of considerable interest due to their potential applications in synthetic chemistry, medicinal chemistry, and material science.

The compound’s structure, characterized by the presence of both hydroxyl and aldehyde functional groups, makes it a versatile intermediate in organic synthesis. The oxolane ring, also known as an epoxide derivative with an oxygen atom replacing one of the carbon atoms in a cyclopropane ring, is known for its reactivity and stability. This inherent reactivity allows 3-(3-Hydroxypropyl)oxolane-3-carbaldehyde to participate in various chemical transformations, including nucleophilic additions, oxidations, and reductions, which are pivotal in the synthesis of more complex molecules.

In recent years, there has been growing interest in oxolane derivatives due to their utility as building blocks in the synthesis of pharmaceuticals. The aldehyde group in 3-(3-Hydroxypropyl)oxolane-3-carbaldehyde serves as a reactive site for condensation reactions, enabling the formation of Schiff bases, imines, and other heterocyclic compounds. These derivatives have shown promise in various biological applications, including enzyme inhibition and antimicrobial activities.

The hydroxyl-substituted propyl side chain introduces additional functionality to the molecule, making it suitable for further derivatization. This feature is particularly valuable in drug design, where modifications at specific positions can enhance pharmacological properties such as solubility, bioavailability, and target specificity. The combination of these structural elements makes 3-(3-Hydroxypropyl)oxolane-3-carbaldehyde a compound of considerable interest for researchers exploring novel therapeutic agents.

Recent advancements in synthetic methodologies have enabled more efficient access to complex oxolane derivatives like 3-(3-Hydroxypropyl)oxolane-3-carbaldehyde. Techniques such as transition-metal-catalyzed reactions and organocatalytic approaches have significantly improved the yield and purity of these compounds. These improvements are crucial for pharmaceutical applications, where high-purity intermediates are essential for ensuring the efficacy and safety of final drug products.

The pharmaceutical industry has been actively investigating oxolane derivatives for their potential as bioactive molecules. Studies have demonstrated that modifications within the oxolane ring can influence binding affinity to biological targets. For instance, certain derivatives have exhibited inhibitory effects on enzymes implicated in metabolic disorders and inflammatory diseases. The reactivity of the aldehyde group also allows for covalent conjugation with other biomolecules, such as peptides or nucleic acids, opening avenues for targeted drug delivery systems.

Material science applications of 3-(3-Hydroxypropyl)oxolane-3-carbaldehyde are also emerging. The compound’s ability to undergo polymerization or cross-linking reactions makes it a candidate for developing novel polymers with tailored properties. These materials could find applications in coatings, adhesives, or even biodegradable scaffolds for tissue engineering.

The synthesis of 3-(3-Hydroxypropyl)oxolane-3-carbaldehyde typically involves multi-step processes that require careful optimization to achieve high yields and minimal byproducts. Common synthetic routes include the epoxidation of propylene derivatives followed by functional group transformations to introduce the hydroxyl and aldehyde groups. Advances in catalytic systems have enabled greener synthetic methods that reduce reliance on hazardous reagents or generate less waste.

In conclusion, 3-(3-Hydroxypropyl)oxolane-3-carbaldehyde (CAS No. 1936712-55-8) is a multifaceted compound with significant potential across multiple domains of chemistry and biology. Its unique structural features make it a valuable intermediate for drug discovery and material development. As research continues to uncover new synthetic strategies and biological applications, this compound is poised to play an increasingly important role in scientific innovation.